KY02111
KY02111
Wnt signaling pathway inhibitor. Promotes differentiation of hPSCs to cardiomyoctes. Cell-regeneration agent. Active in vitro.
KY 02111 promotes the differentiation of human pluripotent stem cells to cardiomyocytes by inhibiting Wnt signaling. Treatment with 10 μM of KY 02111 has been shown to increase the ratio of beating cardiac colonies by 70–94% in cell aggregates of the embryonic stem cell lines KhES-1 and KhES-3 as well as the induced pluripotent stem cell lines 253G1, IMR90-1, IMR90-4, and RCHIPC0003.1
KY02111 is a potent and selective inhibitor of Wnt. KY02111 promotes differentiation of hPSCs by inhibiting WNT signaling that is distinct. KY 02111 may by targeting the downstream from GSK3βand APC in β-catenin destruction complex. KY02111 promotes cardiac differentiation of hPSCs and human embryonic stem cells into cardiomyocytes.
KY 02111 promotes the differentiation of human pluripotent stem cells to cardiomyocytes by inhibiting Wnt signaling. Treatment with 10 μM of KY 02111 has been shown to increase the ratio of beating cardiac colonies by 70–94% in cell aggregates of the embryonic stem cell lines KhES-1 and KhES-3 as well as the induced pluripotent stem cell lines 253G1, IMR90-1, IMR90-4, and RCHIPC0003.1
KY02111 is a potent and selective inhibitor of Wnt. KY02111 promotes differentiation of hPSCs by inhibiting WNT signaling that is distinct. KY 02111 may by targeting the downstream from GSK3βand APC in β-catenin destruction complex. KY02111 promotes cardiac differentiation of hPSCs and human embryonic stem cells into cardiomyocytes.
Brand Name:
Vulcanchem
CAS No.:
1118807-13-8
VCID:
VC0531995
InChI:
InChI=1S/C18H17ClN2O3S/c1-23-14-7-3-11(9-15(14)24-2)4-8-17(22)21-18-20-13-6-5-12(19)10-16(13)25-18/h3,5-7,9-10H,4,8H2,1-2H3,(H,20,21,22)
SMILES:
COC1=C(C=C(C=C1)CCC(=O)NC2=NC3=C(S2)C=C(C=C3)Cl)OC
Molecular Formula:
C18H17ClN2O3S
Molecular Weight:
376.9 g/mol
KY02111
CAS No.: 1118807-13-8
Cat. No.: VC0531995
Molecular Formula: C18H17ClN2O3S
Molecular Weight: 376.9 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Wnt signaling pathway inhibitor. Promotes differentiation of hPSCs to cardiomyoctes. Cell-regeneration agent. Active in vitro. KY 02111 promotes the differentiation of human pluripotent stem cells to cardiomyocytes by inhibiting Wnt signaling. Treatment with 10 μM of KY 02111 has been shown to increase the ratio of beating cardiac colonies by 70–94% in cell aggregates of the embryonic stem cell lines KhES-1 and KhES-3 as well as the induced pluripotent stem cell lines 253G1, IMR90-1, IMR90-4, and RCHIPC0003.1 KY02111 is a potent and selective inhibitor of Wnt. KY02111 promotes differentiation of hPSCs by inhibiting WNT signaling that is distinct. KY 02111 may by targeting the downstream from GSK3βand APC in β-catenin destruction complex. KY02111 promotes cardiac differentiation of hPSCs and human embryonic stem cells into cardiomyocytes. |
|---|---|
| CAS No. | 1118807-13-8 |
| Molecular Formula | C18H17ClN2O3S |
| Molecular Weight | 376.9 g/mol |
| IUPAC Name | N-(6-chloro-1,3-benzothiazol-2-yl)-3-(3,4-dimethoxyphenyl)propanamide |
| Standard InChI | InChI=1S/C18H17ClN2O3S/c1-23-14-7-3-11(9-15(14)24-2)4-8-17(22)21-18-20-13-6-5-12(19)10-16(13)25-18/h3,5-7,9-10H,4,8H2,1-2H3,(H,20,21,22) |
| Standard InChI Key | LXFKEVQQSKQXPR-UHFFFAOYSA-N |
| SMILES | COC1=C(C=C(C=C1)CCC(=O)NC2=NC3=C(S2)C=C(C=C3)Cl)OC |
| Canonical SMILES | COC1=C(C=C(C=C1)CCC(=O)NC2=NC3=C(S2)C=C(C=C3)Cl)OC |
| Appearance | Solid powder |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator